Methyl 5-({[(2-methylbenzoyl)amino]carbothioyl}amino)-2-(4-morpholinyl)benzoate

• Molecular Formula: C21H23N3O4S
• Molecular Weight: 413.5 g/mol
• IUPAC Name: methyl 5-[(2-methylbenzoyl)carbamothioylamino]-2-morpholin-4-ylbenzoate
• InChI: InChI=1S/C21H23N3O4S/c1-14-5-3-4-6-16(14)19(25)23-21(29)22-15-7-8-18(17(13-15)20(26)27-2)24-9-11-28-12-10-24/h3-8,13H,9-12H2,1-2H3,(H2,22,23,25,29)
• InChI Key: DYHZFSDPOZPTGP-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1C(=O)NC(=S)NC2=CC(=C(C=C2)N3CCOCC3)C(=O)OC

Description

Methyl 5-({[(2-methylbenzoyl)amino]carbothioyl}amino)-2-(4-morpholinyl)benzoate, also known as MMB-CHMINACA, is a synthetic cannabinoid that has been widely used in scientific research. It was first synthesized in 2014 and has since been used to study the effects of cannabinoids on the human body.

Mechanism of Action

Methyl 5-({[(2-methylbenzoyl)amino]carbothioyl}amino)-2-(4-morpholinyl)benzoate acts on the CB1 and CB2 receptors in the brain, which are responsible for the effects of cannabinoids on the body. It has a high binding affinity for these receptors, which allows it to produce potent effects.
Biochemical and Physiological Effects:
Methyl 5-({[(2-methylbenzoyl)amino]carbothioyl}amino)-2-(4-morpholinyl)benzoate has been shown to produce a range of biochemical and physiological effects, including changes in heart rate, blood pressure, and body temperature. It has also been shown to produce changes in mood and behavior.

Advantages and Limitations for Lab Experiments

Methyl 5-({[(2-methylbenzoyl)amino]carbothioyl}amino)-2-(4-morpholinyl)benzoate has several advantages for use in lab experiments. It is a potent synthetic cannabinoid that produces consistent effects, which makes it useful for studying the effects of cannabinoids on the body. However, its potential for misuse and the complex synthesis process make it difficult to work with.

Future Directions

There are several future directions for research on Methyl 5-({[(2-methylbenzoyl)amino]carbothioyl}amino)-2-(4-morpholinyl)benzoate. One area of research is the development of new synthetic cannabinoids that have similar effects but are easier to synthesize and work with. Another area of research is the investigation of the long-term effects of synthetic cannabinoids on the body. Additionally, research on the potential therapeutic uses of synthetic cannabinoids is also an area of interest.

Synthesis Methods

Methyl 5-({[(2-methylbenzoyl)amino]carbothioyl}amino)-2-(4-morpholinyl)benzoate is synthesized using a multi-step process that involves the reaction of various chemicals. The synthesis process can be complex and requires a high degree of expertise. The exact synthesis method is not publicly available due to the potential for misuse.

Scientific Research Applications

Methyl 5-({[(2-methylbenzoyl)amino]carbothioyl}amino)-2-(4-morpholinyl)benzoate has been used in various scientific studies to investigate the effects of cannabinoids on the human body. It has been used to study the binding affinity of cannabinoids to CB1 and CB2 receptors in the brain and the effects of cannabinoids on the immune system.